Cas no 2229640-31-5 (2-amino-4-(furan-2-yl)-3-methylbut-3-enoic acid)

• Product Name: 2-amino-4-(furan-2-yl)-3-methylbut-3-enoic acid
• CAS No: 2229640-31-5
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• CID: 6302127
• PubChem ID: 165793303
• Update Time: 2025-06-13

2-amino-4-(furan-2-yl)-3-methylbut-3-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-4-(furan-2-yl)-3-methylbut-3-enoic acid
• EN300-1802225
• 2229640-31-5

• Inchi： 1S/C9H11NO3/c1-6(8(10)9(11)12)5-7-3-2-4-13-7/h2-5,8H,10H2,1H3,(H,11,12)/b6-5+
• InChI Key： IFYKUOCJRFXSJK-AATRIKPKSA-N
• SMILES： O1C=CC=C1/C=C(\C)/C(C(=O)O)N

Computed Properties

• Exact Mass: 181.07389321g/mol
• Monoisotopic Mass: 181.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 76.5Ų

Additional information on 2-amino-4-(furan-2-yl)-3-methylbut-3-enoic acid

Introduction to 2-amino-4-(furan-2-yl)-3-methylbut-3-enoic acid (CAS No. 2229640-31-5)

2-amino-4-(furan-2-yl)-3-methylbut-3-enoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2229640-31-5, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This molecule, featuring a combination of an amino group, a furan ring, and a methyl-substituted enone moiety, presents a unique set of chemical properties that make it a promising candidate for various applications, particularly in drug discovery and synthetic chemistry.

The molecular structure of 2-amino-4-(furan-2-yl)-3-methylbut-3-enoic acid consists of a central enone group (C=C=O) flanked by an amino group (–NH₂) and a furan ring (C₄H₃O) at the 4-position. The presence of the methylbut side chain further contributes to its structural complexity and potential for diverse chemical interactions. This arrangement not only imparts unique reactivity but also opens up possibilities for its incorporation into more complex molecular architectures.

In recent years, there has been growing interest in exploring the pharmacological potential of heterocyclic compounds, particularly those incorporating furan moieties. The furan ring, with its electron-deficient nature and ability to engage in π-stacking interactions, has been widely utilized in medicinal chemistry to modulate bioactivity. The study of 2-amino-4-(furan-2-yl)-3-methylbut-3-enoic acid falls within this broader context, as researchers seek to harness its structural features for therapeutic applications.

One of the most compelling aspects of this compound is its potential as a building block in the synthesis of novel pharmaceuticals. The presence of both an amino group and an enone moiety allows for diverse functionalization strategies, enabling chemists to tailor its properties for specific biological targets. For instance, the amino group can be used to form amides or peptidomimetics, while the enone group can undergo Michael additions or other conjugate additions with nucleophiles.

Recent studies have highlighted the importance of enone-containing compounds in drug development. Enones are known to exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The incorporation of an enone into a molecule like 2-amino-4-(furan-2-yl)-3-methylbut-3-enoic acid could potentially enhance its bioactivity by improving solubility or by facilitating interactions with biological targets. Additionally, the furan ring's ability to engage in hydrogen bonding and π-interactions with biological molecules makes it an attractive feature for drug design.

The synthesis of 2-amino-4-(furan-2-yl)-3-methylbut-3-enoic acid presents both challenges and opportunities for synthetic chemists. The need to maintain regioselectivity during functionalization is crucial, as unwanted side reactions could lead to impure or inactive products. However, advances in synthetic methodologies have made it increasingly feasible to construct complex molecules like this one with high precision.

One particularly promising approach involves the use of transition metal-catalyzed reactions to construct the enone-furan core. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce the furan ring onto the enone scaffold efficiently. Such methods not only improve yield but also allow for better control over stereochemistry, which is critical for biological activity.

The pharmacological evaluation of 2-amino-4-(furan-2-yl)-3-methylbut-3-enoic acid has begun to yield intriguing results. Preliminary studies suggest that this compound exhibits modest inhibitory activity against certain enzymes implicated in inflammatory pathways. While these findings are preliminary and require further validation, they underscore the potential of this molecule as a lead compound for drug development.

Moreover, computational studies have been instrumental in understanding the binding modes of this compound with potential biological targets. Molecular docking simulations have revealed that 2-amino-4-(furan-2-yl)-3-methylbut-3-enonic acid can interact with specific amino acid residues in enzyme active sites, suggesting mechanisms by which it might exert its effects. These insights are valuable for guiding further optimization efforts aimed at enhancing potency and selectivity.

The versatility of 2-amino-pyranopropionic acids, including derivatives like 4-(furanalkylideneamino)pyranopropionic acids, has also been explored in materials science applications beyond pharmaceuticals. For instance, these compounds have been investigated as monomers or building blocks for polymers with unique mechanical or optical properties. The ability to functionalize these molecules allows for fine-tuning their characteristics according to specific requirements.

In conclusion, 2229640_31_5 stands out as a structurally interesting and potentially bioactive compound that warrants further investigation. Its unique combination of functional groups—amino group, furan ring, and methyl-substituted enone—makes it a versatile scaffold for medicinal chemistry applications. As research continues to uncover new synthetic strategies and pharmacological targets, 2229640_31_5 may emerge as a valuable tool in developing next-generation therapeutics.